molecular formula C17H15IO4 B8798554 [3-Formyl-4-(2-iodobenzyloxy)phenyl]acetic acid methyl ester CAS No. 875050-49-0

[3-Formyl-4-(2-iodobenzyloxy)phenyl]acetic acid methyl ester

Cat. No.: B8798554
CAS No.: 875050-49-0
M. Wt: 410.20 g/mol
InChI Key: SKKVZQIOYBZXBO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[3-Formyl-4-(2-iodobenzyloxy)phenyl]acetic acid methyl ester is a useful research compound. Its molecular formula is C17H15IO4 and its molecular weight is 410.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

875050-49-0

Molecular Formula

C17H15IO4

Molecular Weight

410.20 g/mol

IUPAC Name

methyl 2-[3-formyl-4-[(2-iodophenyl)methoxy]phenyl]acetate

InChI

InChI=1S/C17H15IO4/c1-21-17(20)9-12-6-7-16(14(8-12)10-19)22-11-13-4-2-3-5-15(13)18/h2-8,10H,9,11H2,1H3

InChI Key

SKKVZQIOYBZXBO-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CC1=CC(=C(C=C1)OCC2=CC=CC=C2I)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of (3-formyl-4-hydroxy-phenyl)-acetic acid methyl ester (17.2 g, 85.9 mmol) in acetonitrile was slowly added to a solution of 1-chloromethyl-2-iodo-benzene (13.06 g, 94.5 mmol) and Nal (3.22 g, 21.5 mmol) in acetonitrile (273 ml) at reflux temperature and the mixture was mantained at this temperature for 3 hours. Once the mixture reached room temperature, the residue that had formed was filtered, washed with acetonitrile and concentrated to obtain a residue that was then dissolved in toluene (330 ml) and washed with NaOH 0.1N and water. The organic layer was concentrated to dryness, diluted with acetone (330 ml) and was stirred into water (500 ml) at room temperature. The mixture was filtered and washed with water to obtain 33.959 (96%) of [3-Formyl-4-(2-iodo-benzyloxy)-phenyl]-acetic acid methyl ester, which was purified by crystallization in toluene-cyclohexane (99% HPLC)
Quantity
17.2 g
Type
reactant
Reaction Step One
Quantity
13.06 g
Type
reactant
Reaction Step One
Name
Quantity
3.22 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
273 mL
Type
solvent
Reaction Step One
Quantity
330 mL
Type
solvent
Reaction Step Two

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